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Compound of Interest

Compound Name: Jtk-109

Cat. No.: B608257

For Researchers, Scientists, and Drug Development Professionals

Introduction

JTK-109 is a potent and selective non-nucleoside inhibitor of the Hepatitis C Virus (HCV) NS5B
RNA-dependent RNA polymerase.[1] As an allosteric inhibitor, it binds to the "thumb" domain of
the enzyme, inducing a conformational change that ultimately halts viral RNA replication.[2][3]
This document provides detailed application notes and protocols for the solubility and
preparation of JTK-109 for in vitro and in vivo experiments, designed to facilitate its use in
preclinical research and drug development.

Chemical and Physical Properties
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Property Value

Reference

2-[4-[[2-(4-chlorophenyl)-5-(2-
oxopyrrolidin-1-
yl)phenyllmethoxy]-2-

IUPAC Name [1]
fluorophenyl]-1-
cyclohexylbenzimidazole-5-
carboxylic acid

Molecular Formula C37H33CIFN304 [1]

Molar Mass 638.14 g/mol [1]

CAS Number 480462-62-2 [1]
0.017 uM (against HCV NS5B

IC50

polymerase)

Solubility and Stock Solution Preparation

JTK-109 is a hydrophobic compound with limited aqueous solubility. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing stock solutions.

Solvent Solubility Notes

Recommended for stock
DMSO Soluble )

solutions.

Final concentration of DMSO
Aqueous Buffers Poorly soluble in agueous solutions should be

minimized to avoid cytotoxicity.

Protocol for Preparing a 10 mM JTK-109 Stock Solution

in DMSO

Materials:

e JTK-109 powder

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.researchgate.net/publication/223456198_Development_of_a_cell-based_assay_for_high-throughput_screening_of_inhibitors_against_HCV_genotypes_1a_and_1b_in_a_single_well
https://www.researchgate.net/publication/223456198_Development_of_a_cell-based_assay_for_high-throughput_screening_of_inhibitors_against_HCV_genotypes_1a_and_1b_in_a_single_well
https://www.researchgate.net/publication/223456198_Development_of_a_cell-based_assay_for_high-throughput_screening_of_inhibitors_against_HCV_genotypes_1a_and_1b_in_a_single_well
https://www.researchgate.net/publication/223456198_Development_of_a_cell-based_assay_for_high-throughput_screening_of_inhibitors_against_HCV_genotypes_1a_and_1b_in_a_single_well
https://www.benchchem.com/product/b608257?utm_src=pdf-body
https://www.benchchem.com/product/b608257?utm_src=pdf-body
https://www.benchchem.com/product/b608257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
Procedure:

o Weighing: Accurately weigh the desired amount of JTK-109 powder in a sterile
microcentrifuge tube. For 1 mL of a 10 mM stock solution, weigh 0.638 mg of JTK-109.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
JTK-109 powder.

» Dissolution: Vortex the solution until the JTK-109 is completely dissolved. Gentle warming
(to no more than 37°C) may be applied if necessary to aid dissolution.

e Storage: Store the 10 mM stock solution at -20°C in tightly sealed, amber vials to protect
from light and moisture. For long-term storage, aliquoting the stock solution is recommended
to avoid repeated freeze-thaw cycles.

In Vitro Experimental Protocols

JTK-109 is primarily evaluated in vitro using HCV replicon assays. These cell-based assays
measure the replication of a subgenomic HCV RNA that often contains a reporter gene, such
as luciferase, for easy quantification of viral replication.[4][5][6][7]

HCV Replicon Assay Using a Luciferase Reporter

This protocol describes a general method for assessing the antiviral activity of JTK-109 in a
human hepatoma cell line (e.g., Huh-7) harboring an HCV replicon with a luciferase reporter.

Materials:

e Huh-7 cells stably expressing an HCV replicon with a luciferase reporter
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o Complete cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and
antibiotics)

e JTK-109 stock solution (10 mM in DMSO)

e 96-well white, clear-bottom cell culture plates
o Luciferase assay reagent

e Luminometer

Experimental Workflow:
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Preparation
Seed Huh-7 Replicon Cells Prepare Serial Dilutions of JTK-109

Treatment

Treat Cells with JTK-109

Incubate for 48-72 hours

Anevzsis

Lyse Cells

'

Measure Luciferase Activity

'

Determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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